molecular formula C20H22BrNO5 B271100 2-methylpropyl 4-{[(6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-yl)carbonyl]amino}benzoate

2-methylpropyl 4-{[(6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-yl)carbonyl]amino}benzoate

Cat. No. B271100
M. Wt: 436.3 g/mol
InChI Key: BBAYYKSSPATUCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-methylpropyl 4-{[(6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-yl)carbonyl]amino}benzoate is a chemical compound that has been studied extensively for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-methylpropyl 4-{[(6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-yl)carbonyl]amino}benzoate is not yet fully understood. However, researchers believe that it works by inhibiting the activity of certain enzymes and proteins that are involved in the growth and spread of cancer cells. It may also have neuroprotective effects that could be beneficial in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-methylpropyl 4-{[(6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-yl)carbonyl]amino}benzoate can have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, and may also have anti-inflammatory and antioxidant effects. Additionally, it may have neuroprotective effects that could be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methylpropyl 4-{[(6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-yl)carbonyl]amino}benzoate in lab experiments include its potential as a treatment for various diseases, as well as its ability to inhibit the growth of cancer cells. However, its complex synthesis process and limited availability may make it difficult to use in some experiments. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on 2-methylpropyl 4-{[(6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-yl)carbonyl]amino}benzoate. Researchers may continue to investigate its potential as a treatment for various diseases, including cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. Finally, researchers may explore new synthesis methods and modifications to the compound to improve its effectiveness and reduce its limitations.

Synthesis Methods

2-methylpropyl 4-{[(6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-yl)carbonyl]amino}benzoate can be synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis process is complex and requires careful attention to detail to ensure the purity of the final product. Researchers have developed various methods for synthesizing this compound, including the use of different solvents, temperatures, and reaction times.

Scientific Research Applications

2-methylpropyl 4-{[(6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-yl)carbonyl]amino}benzoate has been studied for its potential applications in scientific research, particularly in the field of medicine. Researchers have investigated its ability to inhibit the growth of cancer cells, as well as its potential as a treatment for various diseases, including Alzheimer's disease and Parkinson's disease.

properties

Product Name

2-methylpropyl 4-{[(6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-yl)carbonyl]amino}benzoate

Molecular Formula

C20H22BrNO5

Molecular Weight

436.3 g/mol

IUPAC Name

2-methylpropyl 4-[(2-bromo-5-oxo-4-oxatricyclo[4.2.1.03,7]nonane-9-carbonyl)amino]benzoate

InChI

InChI=1S/C20H22BrNO5/c1-9(2)8-26-19(24)10-3-5-11(6-4-10)22-18(23)14-12-7-13-15(14)20(25)27-17(13)16(12)21/h3-6,9,12-17H,7-8H2,1-2H3,(H,22,23)

InChI Key

BBAYYKSSPATUCP-UHFFFAOYSA-N

SMILES

CC(C)COC(=O)C1=CC=C(C=C1)NC(=O)C2C3CC4C2C(=O)OC4C3Br

Canonical SMILES

CC(C)COC(=O)C1=CC=C(C=C1)NC(=O)C2C3CC4C2C(=O)OC4C3Br

Origin of Product

United States

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